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Compound of Interest

Compound Name: Iodoform

Cat. No.: B1672029 Get Quote

Iodoform Technical Support Center: Toxicity &
Safe Handling
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling of iodoform and guidance on managing

its toxic effects.

Frequently Asked Questions (FAQs)
Q1: What is iodoform and what are its common applications in research?

A1: Iodoform (CHI₃) is a yellow, crystalline solid with a characteristic, pungent odor.[1] In a

laboratory setting, it is known for its use in the haloform reaction to test for the presence of

methyl ketones or secondary alcohols that can be oxidized to methyl ketones. Historically, it

was used as an antiseptic.[2]

Q2: What are the primary health hazards associated with iodoform exposure?

A2: Iodoform can be harmful if inhaled, swallowed, or if it comes into contact with the skin.[3] It

can cause irritation to the skin, eyes, and respiratory tract.[4] High levels of exposure may lead

to central nervous system effects such as confusion, irritability, headaches, and hallucinations.

[4] Chronic exposure can lead to a condition known as "iodism," with symptoms including skin
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rash and headaches.[5] High concentrations have also been associated with damage to the

heart, liver, and kidneys.[5]

Q3: What are the permissible exposure limits for iodoform in a laboratory setting?

A3: Regulatory bodies have established exposure limits to protect researchers. Adherence to

these limits is crucial for maintaining a safe working environment.

Exposure Limit Type Agency Value

Recommended Exposure Limit

(REL) - TWA
NIOSH 0.6 ppm (10 mg/m³)[1][6]

Threshold Limit Value (TLV) -

TWA
ACGIH 0.6 ppm[4][5]

Occupational Safety and

Health Administration (OSHA)
No PEL established[1][6]

TWA (Time-Weighted Average) is based on an 8-hour workday.

Troubleshooting Guide
Scenario 1: Accidental Iodoform Spill

Problem: A small amount of iodoform powder has been spilled on the lab bench.

Solution:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and

ensure the area is well-ventilated. If not already in use, turn on the chemical fume hood.[7]

Wear Appropriate PPE: Before cleaning the spill, don the appropriate personal protective

equipment, including impervious gloves, chemical safety goggles, and a lab coat.[5][8]

Contain and Clean: Gently sweep the spilled iodoform into a designated, labeled waste

container.[9] Avoid creating dust. Wet sweeping can be used to minimize dust dispersal.[5]
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Decontaminate: After the powder is collected, decontaminate the area with a suitable solvent

and wash it thoroughly.

Dispose of Waste: The collected iodoform and any contaminated cleaning materials must

be disposed of as hazardous waste according to your institution's and local regulations.[4][7]

Caption: Workflow for handling an accidental iodoform spill.

Scenario 2: Acute Exposure to Iodoform

Problem: A researcher experiences symptoms of acute exposure after working with iodoform.

Solution: Follow the appropriate first aid procedures immediately and seek medical attention.

Route of Exposure First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[5][8]

Skin Contact

Immediately flush the affected skin with plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Wash the

area with soap and water. Seek medical

attention.[4][5]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[8]
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Caption: First aid procedures for iodoform exposure.

Experimental Protocol: The Haloform Reaction for
Iodoform Synthesis
This protocol outlines the general steps for the synthesis of iodoform via the haloform reaction.

Note: This should be performed in a well-ventilated fume hood with appropriate PPE.

Materials:

Acetone (propanone)

2M Sodium hydroxide solution

Iodine solution
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Conical flask

Measuring cylinder

Suction filtration apparatus (Buchner flask and funnel)

Filter paper

Watch glass

Ethanol (for recrystallization)

Boiling tube

Hot water bath

Ice bath

Procedure:

Reaction Setup: In a conical flask, combine approximately 2 cm³ of acetone with 15 cm³ of

2M sodium hydroxide solution. Swirl the mixture to ensure it is thoroughly mixed.[2]

Addition of Iodine: Gradually add approximately 40 cm³ of iodine solution to the

acetone/sodium hydroxide mixture while continuously swirling the flask.[2]

Reaction Time: After the complete addition of the iodine solution, continue to mix the

contents thoroughly and then allow the flask to stand for five minutes. A yellow precipitate of

iodoform should form.[2]

Isolation of Product: Collect the yellow precipitate using a suction filtration apparatus. Wash

the solid with a small amount of cold water.[2]

Drying: Place the filter paper with the precipitate onto a watch glass and dry it in an oven for

approximately ten minutes.[2]

Purification (Recrystallization):
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Transfer the solid to a boiling tube.

Add hot ethanol dropwise until the solid just dissolves. The ethanol can be pre-heated in a

hot water bath.[2]

Allow the solution to cool slowly to room temperature. Cooling in an ice bath can be used if

crystallization is slow, though slower cooling generally yields better crystals.[2]

Collect the purified crystals by suction filtration and dry them in an oven.[2]
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Caption: Experimental workflow for iodoform synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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